Cas no 1261945-08-7 (4-(2-Methoxy-5-trifluoromethylphenyl)phenol)

• Product Name: 4-(2-Methoxy-5-trifluoromethylphenyl)phenol
• CAS No: 1261945-08-7
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18313030
• CID: 2765145
• PubChem ID: 53218723
• Update Time: 2025-10-28

4-(2-Methoxy-5-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-5-trifluoromethylphenyl)phenol, 95%
• DTXSID50683640
• 4-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18313030
• 1261945-08-7
• 2'-Methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 4-(2-Methoxy-5-trifluoromethylphenyl)phenol

• MDL： MFCD18313030
• Inchi： 1S/C14H11F3O2/c1-19-13-7-4-10(14(15,16)17)8-12(13)9-2-5-11(18)6-3-9/h2-8,18H,1H3
• InChI Key： XIAPPKZOGVGQGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC(=CC=1)O)OC)(F)F

Computed Properties

• Exact Mass: 268.07111408Da
• Monoisotopic Mass: 268.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Methoxy-5-trifluoromethylphenyl)phenol

4-(2-Methoxy-5-trifluoromethylphenyl)phenol: A Comprehensive Overview

The compound 4-(2-Methoxy-5-trifluoromethylphenyl)phenol, also identified by the CAS number 1261945-08-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a substituted aromatic ring. The presence of the methoxy and trifluoromethyl groups introduces distinct electronic and steric effects, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 4-(2-Methoxy-5-trifluoromethylphenyl)phenol in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of novel pharmaceutical agents. The trifluoromethyl group, known for its strong electron-withdrawing properties, enhances the compound's stability and bioavailability, making it an attractive candidate for medicinal chemists.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Recent findings suggest that 4-(2-Methoxy-5-trifluoromethylphenyl)phenol can serve as a versatile ligand in the construction of metal-organic frameworks (MOFs), which are widely used in gas storage, sensing, and catalytic processes.

The synthesis of CAS 1261945-08-7 involves a multi-step process that typically includes nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments underscore the importance of green chemistry principles in modern organic synthesis.

Beyond its chemical applications, this compound has also been studied for its environmental impact. Research indicates that 4-(2-Methoxy-5-trifluoromethylphenyl)phenol exhibits moderate biodegradability under specific conditions, making it a safer alternative to some traditional chemicals used in industrial processes. Its low toxicity profile further enhances its suitability for applications where human health and environmental safety are paramount.

In conclusion, 4-(2-Methoxy-5-trifluoromethylphenyl)phenol, CAS 1261945-08-7, is a versatile compound with a wide range of potential uses across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in chemistry and related fields.